Cas no 934987-90-3 (Valinanhydrid)

• Product Name: Valinanhydrid
• CAS No: 934987-90-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 4724061
• Update Time: 2025-10-21

Valinanhydrid Chemical and Physical Properties

Names and Identifiers

• Valinanhydrid
• (S)-2-Amino-3-methylbutanoic anhydride
• [(2S)-2-amino-3-methylbutanoyl] (2S)-2-amino-3-methylbutanoate

• Inchi： 1S/C10H20N2O3/c1-5(2)7(11)9(13)15-10(14)8(12)6(3)4/h5-8H,11-12H2,1-4H3/t7-,8-/m0/s1
• InChI Key： MCHDHQQFGQWMRG-YUMQZZPRSA-N
• SMILES： O(C([C@H](C(C)C)N)=O)C([C@H](C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 215
• XLogP3: 0.8
• Topological Polar Surface Area: 95.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Valinanhydrid

Comprehensive Guide to Valinanhydrid (CAS No. 934987-90-3): Properties, Applications, and Market Insights

Valinanhydrid (CAS No. 934987-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. As a derivative of valine, this anhydride plays a crucial role in peptide synthesis and drug development, making it a subject of interest for researchers and industry professionals alike. Its molecular stability and reactivity profile make it an excellent candidate for advanced synthetic applications.

The chemical structure of Valinanhydrid features a cyclic anhydride group, which enhances its reactivity in condensation reactions. This property is particularly valuable in the synthesis of complex peptides and bioactive molecules. Researchers often utilize Valinanhydrid as a building block in the production of peptidomimetics, which are compounds designed to mimic the biological activity of natural peptides. The demand for such compounds has surged in recent years, driven by advancements in targeted drug delivery systems and personalized medicine.

One of the most frequently asked questions about Valinanhydrid is its role in green chemistry. With the growing emphasis on sustainable practices, scientists are exploring eco-friendly synthesis routes for this compound. Recent studies have highlighted the potential of enzymatic catalysis and solvent-free reactions to produce Valinanhydrid with minimal environmental impact. These innovations align with global trends toward reducing carbon footprints in chemical manufacturing.

In the pharmaceutical industry, Valinanhydrid is widely used as an intermediate in the synthesis of antiviral and anticancer agents. Its ability to form stable peptide bonds under mild conditions makes it a preferred choice for developing novel therapeutics. For instance, it has been employed in the creation of protease inhibitors, which are critical in treating diseases like HIV and hepatitis C. The compound's compatibility with automated solid-phase peptide synthesis (SPPS) further enhances its utility in high-throughput drug discovery.

Market trends indicate a steady rise in the demand for Valinanhydrid, particularly in North America and Europe, where pharmaceutical R&D investments are robust. Analysts attribute this growth to the increasing prevalence of chronic diseases and the need for innovative treatment options. Additionally, the compound's applications in cosmetic formulations, such as anti-aging creams and hair care products, have expanded its commercial viability. Manufacturers are now focusing on scaling up production to meet the needs of diverse industries.

From a regulatory perspective, Valinanhydrid is generally recognized as safe for use in controlled environments. However, researchers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to ensure its safe handling and application. Proper storage conditions, including protection from moisture and extreme temperatures, are essential to maintain the compound's integrity over time. These precautions are critical for achieving consistent results in both research and industrial settings.

Looking ahead, the future of Valinanhydrid appears promising, with ongoing studies exploring its potential in nanotechnology and biomaterials. For example, researchers are investigating its use in designing self-assembling peptides for tissue engineering and regenerative medicine. Such applications could revolutionize healthcare by enabling the development of smart materials that respond to biological stimuli. As the scientific community continues to uncover new uses for Valinanhydrid, its significance in cutting-edge research is expected to grow exponentially.

In summary, Valinanhydrid (CAS No. 934987-90-3) is a multifaceted compound with broad applications in pharmaceuticals, cosmetics, and advanced materials. Its unique chemical properties, combined with the rising demand for peptide-based therapeutics, position it as a key player in modern chemistry. By staying abreast of technological advancements and market dynamics, stakeholders can leverage the full potential of this remarkable compound to drive innovation across multiple industries.